Cas no 1250959-07-9 (cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid)

• Product Name: cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• CAS No: 1250959-07-9
• MF: C₁₂H₂₁NO₄
• MW: 243
• MDL: MFCD28139503
• CID: 2085444
• PubChem ID: 98010222
• Update Time: 2024-02-28

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• JYCRXMSJGZWACP-IUCAKERBSA-N
• (2S,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• (2S,4S)-1-Boc-2-methylpiperidine-4-carboxylic acid
• Cis-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• CID 91647720
• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID(WX611425)
• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID
• 1,4-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,4R)-rel-
• (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid

• MDL： MFCD28139503
• Inchi： 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： JYCRXMSJGZWACP-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(=O)O)C[C@@H]1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.5±35.0 °C at 760 mmHg
• Flash Point: 171.2±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• pka: 4.57±0.40(Predicted)

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids